Cas no 801207-01-2 (1-Amino-3-((3-methylbenzofuran-4-yl)oxy)propan-2-ol)

• Product name: 1-Amino-3-((3-methylbenzofuran-4-yl)oxy)propan-2-ol
• CAS No: 801207-01-2
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 712875

1-Amino-3-((3-methylbenzofuran-4-yl)oxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-amino-3-[(3-methyl-4-benzofuranyl)oxy]-
• 2-Propanol,1-amino-3-[(3-methyl-4-benzofuranyl)oxy]-(8CI)
• 1-amino-3-((3-methylbenzofuran-4-yl)oxy)propan-2-ol
• 1-Amino-3-((3-methylbenzofuran-4-yl)oxy)propan-2-ol

• Inchi： 1S/C12H15NO3/c1-8-6-15-10-3-2-4-11(12(8)10)16-7-9(14)5-13/h2-4,6,9,14H,5,7,13H2,1H3
• InChI Key： OAJSCMPTPPCRFW-UHFFFAOYSA-N
• SMILES： O(CC(CN)O)C1=CC=CC2=C1C(C)=CO2

Computed Properties

• Exact Mass: 221.105
• Monoisotopic Mass: 221.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6